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Compound of Interest

Compound Name: 2-Vinylphenylboronic acid

Cat. No.: B1303790

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 2-Vinylphenylboronic acid, including operational and disposal plans to support your

critical work.

When working with 2-Vinylphenylboronic acid, a comprehensive understanding of its
properties and associated hazards is the first line of defense. This compound is a solid,
typically in crystal or powder form, and ranges in color from white to very pale yellow. It is
classified as a skin and eye irritant.[1] Adherence to proper personal protective equipment
(PPE) protocols and handling procedures is crucial to mitigate risks.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is necessary to prevent exposure to 2-
Vinylphenylboronic acid. The following table outlines the required PPE for handling this
chemical.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from dust
particles and potential

splashes of the chemical.

Hand Protection

Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact with the
compound. Gloves should be
inspected before use and
changed immediately upon

contamination.

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long

pants and closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent the inhalation of

dust particles.[2]

Minimizes the risk of

respiratory tract irritation.[3][4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Vinylphenylboronic acid is critical for safety and

experimental success.

[EEN

. Preparation:

o Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[5]

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6]

e The work area should be clean and free of clutter.

2. Donning PPE:
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e Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling:
o Keep the container of 2-Vinylphenylboronic acid tightly closed when not in use.

o Avoid generating dust when transferring the solid.[6] Use appropriate tools, such as a
spatula, for transfers.

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.
4. Post-Handling:

o Clean the work area to remove any residual chemical.

e Properly remove and dispose of contaminated PPE as hazardous waste.
Emergency Procedures

In the event of exposure, immediate action is critical.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 In case of skin contact: Immediately wash the affected area with soap and plenty of water for

at least 15 minutes. If irritation occurs, seek medical attention.

« If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[4][7]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Spill and Disposal Plan

Spill Containment: In the event of a spill, avoid generating dust. Carefully sweep up the solid
material and place it in a suitable, labeled container for disposal.
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Waste Disposal:
« All waste containing 2-Vinylphenylboronic acid should be treated as hazardous waste.[2]

» Dispose of the chemical and its container in accordance with all applicable federal, state,
and local regulations.[2] It may be possible to dissolve the material in a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber. Always
consult with your institution's environmental health and safety department for specific
guidance.

Quantitative Data

The following table summarizes key quantitative data for 2-Vinylphenylboronic acid.

Property Value

Chemical Formula CsHoBO:2

Molecular Weight 147.97 g/mol

Physical State Solid (Crystal - Powder)
Color White - Very pale yellow
Melting Point 109°C

Note: No occupational exposure limit values have been established for 2-Vinylphenylboronic
acid.[1][7][8]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 2-
Vinylphenylboronic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 2-
Vinylphenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-vinylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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